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Compound of Interest

Compound Name: Cbz-N-methyl-L-phenylalanine

Cat. No.: B1582585 Get Quote

An In-Depth Technical Guide on the Physicochemical Properties of Cbz-N-methyl-L-
phenylalanine

Introduction
N-Benzyloxycarbonyl-N-methyl-L-phenylalanine, commonly abbreviated as Cbz-N-methyl-L-
phenylalanine or Z-N-Me-Phe-OH, is a critical N-protected amino acid derivative. Its structure

incorporates the phenylalanine side chain, an N-methyl group that imparts unique

conformational constraints, and the benzyloxycarbonyl (Cbz or Z) protecting group, which is

instrumental in peptide synthesis. The incorporation of N-methylated amino acids into peptides

is a widely adopted strategy in medicinal chemistry to enhance metabolic stability, improve

membrane permeability, and modulate biological activity.[1]

Accurate characterization of the physical properties of Z-N-Me-Phe-OH, particularly its melting

point and physical appearance, is fundamental for its application in research and drug

development. These parameters serve as primary indicators of material identity, purity, and

consistency, which are non-negotiable for reproducible synthetic outcomes and reliable

biological assays. This guide provides a comprehensive technical overview of these properties,

the methodologies for their determination, and the scientific rationale behind the experimental

protocols.

Core Physicochemical Properties
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A summary of the key identifying and physical properties of Cbz-N-methyl-L-phenylalanine is

presented below. These values are foundational for laboratory handling, quality control

assessment, and experimental design.

Property Value Source(s)

Chemical Name

(2S)-2-

[methyl(phenylmethoxycarbony

l)amino]-3-phenylpropanoic

acid

[2]

Synonyms
Z-N-Me-Phe-OH, N-CBZ-N-

METHYL-L-PHENYLALANINE
[2][3]

CAS Number 2899-07-2 [3][4]

Molecular Formula C₁₈H₁₉NO₄ [2][3]

Molecular Weight 313.35 g/mol [2][3]

Melting Point 67.0 to 71.0 °C [3]

Physical Appearance
White to almost white powder

or crystalline solid
[3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3]

Storage Conditions
Sealed in a dry environment at

2-8°C
[3]

Physical Appearance: A First Indicator of Quality
The expected appearance of Cbz-N-methyl-L-phenylalanine is a white to almost white solid.

[3] The physical form can range from a fine powder to a more defined crystalline structure, a

difference that is primarily influenced by the final purification and isolation method (e.g.,

precipitation versus slow recrystallization).

Expert Insight: A pure white color is indicative of high purity. The presence of a yellowish or

off-white tint can suggest the presence of chromophoric impurities, which may originate from
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the synthesis, such as residual N-methylaniline or byproducts from the Cbz-protection step.

Therefore, a careful visual inspection against a white background is the first and simplest

step in quality assessment.

Melting Point: The Criterion for Purity
The melting point is a highly sensitive physical property that serves as a robust criterion for

purity. The literature value for Cbz-N-methyl-L-phenylalanine is a range of 67.0 to 71.0 °C.[3]

Expert Insight: For a highly pure, crystalline substance, the melting range (the temperature

from the appearance of the first liquid droplet to complete liquefaction) should be narrow,

typically less than 2 °C. A broad melting range is a classic sign of impurities. Impurities

disrupt the crystal lattice of the solid, leading to a depression and broadening of the melting

point. The reported range of 67-71 °C may account for minor variations in purity or different

polymorphic forms, although the latter is less commonly characterized for such

intermediates.

Experimental Methodologies
The trustworthiness of physicochemical data hinges on robust and well-controlled experimental

methods. This section details the protocols for synthesis, purification, and analysis that ensure

the generation of reliable data for Cbz-N-methyl-L-phenylalanine.

Synthesis and Purification Workflow
Understanding the synthetic origin of a compound is crucial for anticipating potential impurities.

A common route to Cbz-N-methyl-L-phenylalanine involves the N-methylation of the parent

Cbz-L-phenylalanine, often at the ester stage, followed by saponification (hydrolysis) of the

ester to yield the final carboxylic acid.[1]
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Caption: Workflow for Synthesis and Purification of Cbz-N-methyl-L-phenylalanine.

This multi-step process necessitates rigorous purification. Flash column chromatography is

employed to remove unreacted starting materials and major side products, while a final

recrystallization step is optimal for removing trace impurities and yielding a crystalline solid with

a sharp melting point.

Protocol for Melting Point Determination
This protocol describes the use of a modern digital melting point apparatus, which provides

precise temperature control and digital detection.

Instrumentation: Electrothermal digital melting point apparatus or equivalent. Materials: Cbz-N-
methyl-L-phenylalanine (dried), capillary tubes (one end sealed).

Step-by-Step Protocol:

Sample Preparation: Ensure the sample is completely dry by placing it under a high vacuum

for several hours to remove residual solvents, which can depress the melting point. Gently

crush the crystalline sample into a fine powder using a spatula or mortar and pestle.

Capillary Loading: Tap the open end of a capillary tube into the powder to force a small

amount of sample into the tube. Invert the tube and tap the sealed end gently on a hard

surface to pack the powder down. Repeat until a packed column of 2-3 mm in height is

achieved.

Causality: A tightly packed, small sample ensures uniform heat transfer and a more

accurate, sharp melting point reading.

Instrument Setup: Place the loaded capillary into the heating block of the apparatus. Set a

rapid heating ramp (e.g., 10-15 °C/min) to quickly approach the expected melting point

(approx. 60 °C).

Measurement: Once the temperature is within 5-10 °C of the expected melting point, reduce

the ramp rate to 1-2 °C/min.
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Causality: A slow ramp rate is critical for ensuring thermal equilibrium between the heating

block, the thermometer, and the sample, preventing an overestimation of the melting

temperature.

Observation and Recording: Carefully observe the sample.

Record the temperature (T₁) at which the first drop of liquid appears.

Record the temperature (T₂) at which the last solid particle melts, resulting in a completely

clear liquid.

The melting range is reported as T₁ - T₂.

1. Sample Preparation
(Dry and pulverize sample)

2. Capillary Loading
(Pack 2-3 mm of sample)

3. Instrument Setup
(Set initial fast ramp)

4. Measurement
(Switch to slow ramp, 1-2 °C/min)

5. Observation & Recording
(Record T₁ - T₂)

Click to download full resolution via product page

Caption: Standard Operating Procedure for Melting Point Determination.
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Data Interpretation and Troubleshooting
Observation Potential Cause Recommended Action

Broad Melting Range (> 2 °C)
Presence of impurities (e.g.,

solvents, starting materials).

Re-purify the sample via

recrystallization or column

chromatography. Ensure the

sample is thoroughly dried

under vacuum.

Melting Point Lower than

Literature
Significant impurity content.

Correlate with other analytical

data (e.g., NMR, HPLC) to

identify the impurity. Re-purify

as needed.

Off-white or Yellowish Color
Residual synthesis reagents or

degradation products.

Review the purification

protocol. Consider a charcoal

treatment during

recrystallization to remove

colored impurities.

Sample Decomposes Before

Melting

Thermal instability (unlikely for

this compound under normal

conditions).

Use a faster heating rate or a

specialized apparatus for

compounds that decompose

near their melting point.

Conclusion
The melting point and physical appearance of Cbz-N-methyl-L-phenylalanine are

indispensable parameters for ensuring the quality and integrity of the material used in scientific

research and development. A sharp melting point within the accepted range of 67.0 to 71.0 °C,

coupled with a white, crystalline appearance, provides strong evidence of high purity.[3]

Adherence to systematic and well-justified experimental protocols for synthesis, purification,

and analysis is paramount for obtaining reliable and reproducible results. This guide provides

the technical framework and expert insights necessary for researchers to confidently

characterize this important synthetic building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. asianpubs.org [asianpubs.org]

2. Cbz-N-methyl-L-phenylalanine | C18H19NO4 | CID 6544472 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Cbz-N-methyl-L-phenylalanine price,buy Cbz-N-methyl-L-phenylalanine - chemicalbook
[chemicalbook.com]

4. 2899-07-2 CAS MSDS (Cbz-N-methyl-L-phenylalanine) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

To cite this document: BenchChem. [Cbz-N-methyl-L-phenylalanine melting point and
physical appearance]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582585#cbz-n-methyl-l-phenylalanine-melting-point-
and-physical-appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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